
Essential Safety and Operational Guide for 1,1-
Dimethyl-1-propanol-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1-Dimethyl-1-propanol-d6

Cat. No.: B564656 Get Quote

This guide provides immediate safety, handling, and disposal protocols for 1,1-Dimethyl-1-
propanol-d6, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and regulatory

compliance.

Chemical Safety and Hazard Information
1,1-Dimethyl-1-propanol-d6 is a deuterated analog of tert-amyl alcohol. It is a flammable

liquid that can cause serious eye damage and may lead to drowsiness or dizziness.

Signal Word: Danger

Hazard Statements:

H225: Highly flammable liquid and vapor.

H318: Causes serious eye damage.

H336: May cause drowsiness or dizziness.

R37/38: Irritating to respiratory system and skin.[1]

Quantitative Data Summary
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Property Value Source

Molecular Formula C₅H₆D₆O [2]

Molecular Weight 94.19 g/mol [2]

CAS Number 75295-95-3 [3]

Boiling Point 102.0 °C [4]

Flash Point 21.1 °C [4]

Density 0.8 ± 0.1 g/cm³ [4]

Storage Temperature 2-8°C (Refrigerator) [2]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with handling 1,1-Dimethyl-1-propanol-
d6 mandates the use of the following personal protective equipment to minimize exposure and

ensure personal safety.
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Equipment Standard Purpose

Eye Protection

ANSI Z87.1-rated safety

glasses or goggles. A face

shield is required when there is

a splash hazard.

To protect against splashes

and vapors that can cause

serious eye damage.

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene). Gloves

must be inspected before use.

To prevent skin contact, as the

substance can be irritating.[1]

Skin and Body Protection

A flame-retardant lab coat is

required. Ensure skin is not

exposed.

To protect against accidental

splashes and fire hazards.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is necessary if working outside

a fume hood or in poorly

ventilated areas.

To prevent inhalation of

vapors, which can cause

respiratory irritation and

dizziness.[1]

Handling and Storage Protocol
1. Engineering Controls:

Always handle 1,1-Dimethyl-1-propanol-d6 inside a certified chemical fume hood to
minimize inhalation exposure.
Ensure an eyewash station and safety shower are readily accessible and have been recently
tested.
Use explosion-proof electrical and ventilating equipment.

2. Safe Handling Practices:

Ground and bond containers when transferring the material to prevent static discharge.
Use only non-sparking tools.
Keep the container tightly closed when not in use.[5]
Avoid contact with skin and eyes.[5]
Do not breathe vapors or mist.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chembk.com/en/chem/1,1-Dimethyl-1-propanol
https://www.chembk.com/en/chem/1,1-Dimethyl-1-propanol
https://www.benchchem.com/product/b564656?utm_src=pdf-body
https://www.sigmaaldrich.com/AR/en/sds/aldrich/s818380?userType=undefined
https://www.sigmaaldrich.com/AR/en/sds/aldrich/s818380?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling
area.

3. Storage:

Store in a well-ventilated place and keep the container tightly closed.[5]
Store in a refrigerator at 2-8°C for long-term storage.[2]
Store away from incompatible materials such as strong oxidizing agents.[1]
Store in a locked cabinet or area accessible only to authorized personnel.[5]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[5]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If

skin irritation occurs, get medical advice/attention.[5]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[5]

Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

Disposal Plan
1,1-Dimethyl-1-propanol-d6 and its containers must be disposed of as hazardous waste. Do

not dispose of down the drain.[6][7]

1. Waste Collection:

Collect waste 1,1-Dimethyl-1-propanol-d6 in a dedicated, properly labeled, and sealed
container. The container must be compatible with flammable organic solvents.
Segregate from other waste streams, especially from oxidizing agents, acids, and bases to
prevent dangerous reactions.[7]
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2. Labeling and Storage of Waste:

Clearly label the waste container with "Hazardous Waste," "Flammable Liquid," and the full
chemical name: "1,1-Dimethyl-1-propanol-d6."
Store the waste container in a designated, well-ventilated, and secondary containment area
away from ignition sources.[7]

3. Disposal:

Arrange for pickup and disposal by a licensed hazardous waste disposal company.
Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of 1,1-Dimethyl-1-
propanol-d6 in a laboratory setting.
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Safe Handling Workflow for 1,1-Dimethyl-1-propanol-d6
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Caption: Workflow for safe handling of 1,1-Dimethyl-1-propanol-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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